N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide, commonly known as EPTN, is a novel compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. EPTN belongs to the class of thiazole-based compounds and has been shown to exhibit promising pharmacological properties.
Scientific Research Applications
Optical Sensors and Biological Significance
Compounds containing heteroatoms like N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide, due to their structure, have shown significance in the development of optical sensors and have various biological and medicinal applications. Their ability to form coordination and hydrogen bonds makes them suitable as sensing probes, revealing their dual utility in both sensing material development and biological studies (Jindal & Kaur, 2021).
Biological Activities of Phenothiazines
Phenothiazine derivatives, structurally related to N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide, have been investigated for a broad spectrum of biological activities. These activities include antibacterial, antifungal, anticancer, antiviral, anti-inflammatory, and analgesic properties, demonstrating the compound's potential as a pharmacophoric moiety for developing new compounds with desired biological activities (Pluta, Morak-Młodawska, & Jeleń, 2011).
Chemistry and Properties of Benzthiazolyl-Pyridine Complexes
Research on compounds like N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide, specifically focusing on 2,6-bis-(benzthiazol-2-yl)-pyridine and their complexes, highlights their diverse applications. These include not only their spectroscopic and magnetic properties but also their biological and electrochemical activities, pointing to unexplored areas of research that could yield new insights and applications (Boča, Jameson, & Linert, 2011).
Heterocyclic N-oxide Molecules in Drug Development
Heterocyclic N-oxide derivatives related to N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide have shown versatility in synthesis, catalysis, and medicinal applications. These compounds are involved in the formation of metal complexes and catalysts design, showcasing significant anticancer, antibacterial, and anti-inflammatory activities. This indicates the molecule's potential in advanced chemistry and drug development investigations (Li et al., 2019).
properties
IUPAC Name |
N-(4-ethoxy-1,3-benzothiazol-2-yl)-N-(pyridin-3-ylmethyl)naphthalene-1-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H21N3O2S/c1-2-31-22-13-6-14-23-24(22)28-26(32-23)29(17-18-8-7-15-27-16-18)25(30)21-12-5-10-19-9-3-4-11-20(19)21/h3-16H,2,17H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFBTXPNNXDFOEQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C2C(=CC=C1)SC(=N2)N(CC3=CN=CC=C3)C(=O)C4=CC=CC5=CC=CC=C54 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H21N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-ethoxybenzo[d]thiazol-2-yl)-N-(pyridin-3-ylmethyl)-1-naphthamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.